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Compound of Interest

Compound Name: 4-Methylisoxazol-5-amine

CAS No.: 35143-75-0

Cat. No.: B1600767

Get Quote

Executive Summary & Scientific Rationale
4-Methylisoxazol-5-amine is a critical heterocyclic intermediate. Unlike its regioisomer (3-

amino-5-methylisoxazole), the 5-amino-4-methyl variant possesses distinct electronic

properties due to the hyperconjugative effect of the C4-methyl group adjacent to the amine.

Analytical Challenges:

Isomeric Resolution: It must be chromatographically resolved from 3-amino-5-

methylisoxazole and 5-amino-3-methylisoxazole.

Retention: As a small, polar heterocycle, it exhibits poor retention on standard C18 phases,

often eluting in the void volume.

Detection: It lacks a strong chromophore above 250 nm, necessitating low-UV detection or

Mass Spectrometry.

Strategy:
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For Purity (QC): A high-aqueous stable C18 or Polar-Embedded column is used with a

buffered mobile phase to ensure retention and peak shape.

For Trace (Impurity): A HILIC-MS/MS method provides superior sensitivity and retention,

avoiding the ion-suppression zone of the void volume.

Physicochemical Profile & Method Implications[1][2]
[3][4][5][6][7]

Property Value Analytical Implication

Structure

The C4-Methyl group sterically

hinders the amine less than a

C3-substituent, potentially

affecting pKa.[1]

pKa (Predicted) ~2.0 - 2.5 (Conjugate Acid)

The compound is a very weak

base. At pH < 2, it is

protonated (

). At pH > 4, it is neutral (

).

LogP ~ -0.74 to 0.1

Highly polar. Reverse Phase

(RP) retention requires high

aqueous content or ion-pairing.

UV Max ~210 - 230 nm

Detection must be performed

at low wavelengths (220 nm

recommended).

Solubility
Soluble in MeOH, DMSO,

Water

Diluents should match the

initial mobile phase conditions

to prevent peak distortion.

Protocol A: HPLC-UV for Purity & Assay (Routine
QC)
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Objective: Quantify 4-Methylisoxazol-5-amine in bulk API or reaction mixtures with a limit of

quantitation (LOQ) of ~0.05% w/w.

Chromatographic Conditions
System: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

Column: Phenomenex Luna Omega Polar C18 or Waters XSelect HSS T3 (4.6 x 150 mm, 3

µm).

Rationale: Standard C18 columns suffer from "phase collapse" in 100% aqueous

conditions. HSS T3 or Polar C18 phases are designed to retain polar analytes in high-

aqueous mobile phases.

Mobile Phase A: 10 mM Ammonium Phosphate Buffer, pH 6.5.

Rationale: Operating at pH 6.5 keeps the analyte in its neutral form, maximizing

hydrophobic interaction with the stationary phase.

Mobile Phase B: Acetonitrile (ACN).

Flow Rate: 1.0 mL/min.

Column Temp: 30°C.

Detection: UV at 220 nm (Reference: 360 nm).

Injection Volume: 5-10 µL.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Comment

0.0 98 2
Isocratic hold for

retention

3.0 98 2 End of loading

12.0 60 40 Linear gradient

15.0 10 90 Wash

17.0 98 2 Re-equilibration

22.0 98 2 End of Run

Sample Preparation
Stock Solution: Dissolve 10.0 mg of standard in 10 mL of Water:ACN (90:10).

Test Solution: Dilute Stock to 0.5 mg/mL using Mobile Phase A.

System Suitability:

Tailing Factor: < 1.5

%RSD (n=5): < 2.0%

Resolution (if isomers present): > 2.0 between 4-methyl and 3-methyl isomers.

Protocol B: LC-MS/MS for Trace Quantification
Objective: Quantify trace levels (ppm range) of 4-Methylisoxazol-5-amine in complex matrices

or as a genotoxic impurity.

Mass Spectrometry Parameters
Source: Electrospray Ionization (ESI), Positive Mode.

Scan Type: Multiple Reaction Monitoring (MRM).

Precursor Ion: [M+H]⁺ = 99.1 m/z.
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Transitions:

Quantifier: 99.1 → 58.1 (Ring cleavage/Loss of C₂H₃N).

Qualifier: 99.1 → 42.1 (Loss of CNO fragment).

Note: The fragmentation pattern is specific to the isoxazole ring stability.

Chromatographic Conditions (HILIC Mode)
Column: Waters BEH Amide or Agilent Poroshell 120 HILIC-Z (2.1 x 100 mm, 1.7 µm).

Rationale: HILIC provides superior retention for small polar amines compared to Reverse

Phase, eluting them in high-organic content which enhances ESI sensitivity (desolvation

efficiency).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

Gradient Program (HILIC)
Time (min)

% Mobile Phase B
(Organic)

Comment

0.0 95 High organic start

1.0 95 Hold

6.0 70 Gradient elution

7.0 50 Wash

7.1 95 Re-equilibration

10.0 95 Ready

Visual Workflows & Decision Logic
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Diagram 1: Method Selection Decision Tree
This logic gate ensures the correct analytical approach is selected based on the sample

concentration and matrix.

Legend
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Caption: Decision tree for selecting between HPLC-UV and LC-MS/MS based on sensitivity

requirements.

Diagram 2: Sample Preparation & Extraction Workflow
Standardized extraction protocol to maximize recovery of the polar amine.
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Caption: Extraction workflow emphasizing aqueous-organic solvent choice to match analyte

polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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